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Compound of Interest

Compound Name: 2-methoxypropan-1-ol

Cat. No.: B075729 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction: 2-Methoxypropan-1-ol, a glycol ether, is emerging as a promising green solvent

in organic synthesis. Its favorable toxicological profile compared to other glycol ethers like 2-

methoxyethanol, combined with its unique physical and chemical properties, makes it an

attractive alternative for a variety of chemical transformations. These application notes provide

a comprehensive overview of the utility of 2-methoxypropan-1-ol as a solvent, complete with

detailed experimental protocols and comparative data to facilitate its adoption in research and

development settings.

Physicochemical Properties and Safety Profile
A thorough understanding of a solvent's properties is crucial for its effective application. 2-
Methoxypropan-1-ol possesses a desirable combination of polarity, a moderate boiling point,

and miscibility with a range of organic solvents.

Table 1: Physicochemical Properties of 2-Methoxypropan-1-ol and Common Solvents
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Property
2-
Methoxypro
pan-1-ol

1-Methoxy-
2-propanol

2-
Methoxyeth
anol

DMF Toluene

CAS Number 1589-47-5[1] 107-98-2[2] 109-86-4 68-12-2 108-88-3

Molecular

Formula
C₄H₁₀O₂[1] C₄H₁₀O₂[2] C₃H₈O₂ C₃H₇NO C₇H₈

Molecular

Weight (

g/mol )

90.12[1] 90.12[2] 76.09 73.09 92.14

Boiling Point

(°C)
130[1] 118-119 124.5 153 110.6

Density

(g/cm³ at

20°C)

0.938[1] 0.92 0.965 0.944 0.867

Flash Point

(°C)
33[1] 32 46 58 4

Water

Solubility
Miscible Miscible Miscible Miscible

0.05 g/100

mL

Safety Summary: 2-Methoxypropan-1-ol is a flammable liquid and vapor. It can cause skin

and serious eye irritation and may cause respiratory irritation. It is suspected of damaging the

unborn child.[3] Appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat, should be worn at all times. All manipulations should be performed in a

well-ventilated fume hood.

Applications in Organic Synthesis
Due to its dual ether and alcohol functionalities, 2-methoxypropan-1-ol can effectively solvate

a variety of polar and non-polar reagents, making it suitable for a range of organic reactions.

Nucleophilic Substitution Reactions (Sₙ2)
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The polar, protic nature of 2-methoxypropan-1-ol makes it a suitable solvent for Sₙ2 reactions,

where it can help to stabilize the transition state. A prime example is the Williamson ether

synthesis.

This protocol describes the synthesis of phenacetin from acetaminophen and ethyl iodide,

adapted for the use of 2-methoxypropan-1-ol as the solvent.

Reaction Scheme:
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Acetaminophen

Phenacetin

Ethyl Iodide

+ KI + H₂O + CO₂

K₂CO₃

Base

2-Methoxypropan-1-ol

Solvent
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Combine Aryl Halide, Boronic Acid, Base, and Catalyst

Add 2-Methoxypropan-1-ol/Water Mixture

Heat Reaction Mixture under Inert Atmosphere

Monitor Progress by TLC/GC-MS

Aqueous Workup and Extraction

Purification by Column Chromatography

Characterize Final Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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